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Compound of Interest

Compound Name: 2-(7-Methyl-1H-indol-3-YL )ethanol

Cat. No.: B051440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-methyltryptophol, a derivative of
the essential amino acid tryptophan. While detailed research on this specific compound is
limited in publicly accessible literature, this document compiles the available information and
draws reasonable inferences from studies on closely related compounds, such as 7-
ethyltryptophol. This guide covers the molecular and physical properties, potential synthetic
and analytical methodologies, and its metabolic context.

Core Molecular and Physical Properties

7-Methyltryptophol, also known as 2-(7-methyl-1H-indol-3-yl)ethan-1-ol, is a tryptophol
derivative with a methyl group at the 7th position of the indole ring.[1][2] Its fundamental
properties are summarized below.
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Property Value Source
Molecular Weight 175.2 g/mol [1112]
Molecular Formula C11H13NO [1][2]
CAS Number 39232-85-4 [1]
] 2-(7-methyl-1H-indol-3-
Chemical Name [1][2]
yl)ethan-1-ol
7-Methyl-3-(2-
Synonyms

hydroxyethyl)indole

Likely a solid, similar to related
Appearance
compounds

Solubili Expected to be soluble in
olubility
organic solvents

Role in Drug Development and Research

Currently, the primary documented application of 7-methyltryptophol is as a reference standard
in the analytical method development, validation, and quality control for the commercial
production of Asenapine.[1] Asenapine is an atypical antipsychotic medication used for the
treatment of schizophrenia and bipolar disorder.[3] The use of 7-methyltryptophol as an
impurity reference standard underscores its importance in ensuring the purity and safety of the
final pharmaceutical product.[1] It is also described as a metabolite of Tryptophan, an essential
amino acid.[4]

Potential Synthesis and Purification Protocols

While specific synthesis protocols for 7-methyltryptophol are not readily available,
methodologies for the closely related 7-ethyltryptophol are well-documented and can serve as
a strong basis for its synthesis. The most common approach is the Fischer indole synthesis.[5]

6718l

3.1. Fischer Indole Synthesis of 7-Alkyltryptophols
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This method involves the reaction of a substituted phenylhydrazine with an aldehyde or ketone
under acidic conditions. For 7-substituted tryptophols, the general process starts with a 2-
substituted phenylhydrazine and 2,3-dihydrofuran (which serves as a precursor to 4-
hydroxybutyraldehyde).[6][8]
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Synthesis Workflow

Solvent \
(e.g., DMAc/H20) )

Acid Catalyst
(e.g., H2S0a4)

Fischer Indole Synthesis Crude 7-Methyltryptophol

2,3-Dihydrofuran

2-Methylphenylhydrazine
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Purification Workflow

Crude 7-Methyltryptophol

Dissolve in
Organic Solvent
(e.g., Dichloromethane)

tep 2

Wash with aqg. Acid
(e.g., IN HCI)

tep 3

Wash with aq. Base
(e.g., sat. NaHCOs)

[Evaporate Solvent]

Solidify in Alkane
(e.g., Hexane)

Filter and Dry

Pure, Free-Flowing
7-Methyltryptophol
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Simplified Tryptophan Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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